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Compound of Interest

Compound Name: Probucol

Cat. No.: B1678242 Get Quote

The proper disposal of Probucol is critical for ensuring laboratory safety and environmental

protection. As a substance classified as hazardous and an environmental toxin, adherence to

strict disposal protocols is mandatory.[1][2] This guide provides detailed, step-by-step

instructions for researchers, scientists, and drug development professionals to manage

Probucol waste safely and in accordance with regulatory standards.

Probucol Hazard Profile and Toxicological Data
Probucol is recognized as a hazardous substance that requires careful handling.[1] It is

harmful if swallowed, causes skin and eye irritation, and may lead to respiratory irritation.[2]

Furthermore, it is classified as very toxic to aquatic life with long-lasting effects, making

environmental containment a top priority.[2]
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Hazard Classification & Data Description / Value

GHS Hazard Statements

H302: Harmful if swallowed.[2] H315: Causes

skin irritation. H319: Causes serious eye

irritation. H335: May cause respiratory irritation.

H410: Very toxic to aquatic life with long lasting

effects.[2]

OSHA Status
Considered a hazardous substance according to

OSHA 29 CFR 1910.1200.[1]

Incompatibilities

Avoid strong oxidizing agents, strong

acids/alkalis, and strong reducing agents.[1][2]

[3]

Oral Toxicity (Human) TDLo: 3650 mg/kg[1]

Oral Toxicity (Rat) LD50: >5 g/kg

Intraperitoneal Toxicity (Mouse) LD50: >800 mg/kg[1]

Core Disposal Principles
Before proceeding with disposal, ensure the following core principles are understood and

followed:

Regulatory Compliance: All waste must be managed in strict accordance with local, state,

and federal regulations, such as those set by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).[1][4][5][6]

No Sewer Disposal: Absolutely no amount of Probucol, including wash water from cleaning

equipment, should be allowed to enter drains or the sewage system.[1][2] This practice is

prohibited due to the compound's high aquatic toxicity.[2]

Use of Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves, a lab coat, and for powdered forms, a

suitable dust respirator.[1][7]
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Segregation of Waste: Keep Probucol waste separate from non-hazardous or general

laboratory trash to prevent cross-contamination.[8]

Step-by-Step Disposal Protocol
This protocol outlines the process from waste generation to final disposal.

Step 1: Waste Identification and Segregation
Immediately upon generation, segregate Probucol waste into the following categories:

Unused or Expired Probucol: Pure chemical, expired reagents, or unwanted stock.

Grossly Contaminated Items: Labware (e.g., vials, flasks), weighing papers, or other

materials with visible product residue.

Trace Contaminated Items: Personal protective equipment (gloves, aprons), bench paper,

and other items with incidental contact.

Spill Cleanup Materials: Absorbents, pads, and contaminated equipment used to clean a

Probucol spill.

All categories must be treated as hazardous waste.

Step 2: Containment and Labeling
Primary Containment: Place all solid Probucol waste into a designated, sealable, and

chemically compatible container (e.g., a polyethylene or polypropylene container).[1] Ensure

the container is in good condition and free from leaks.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the chemical

name "Probucol," and any other information required by your institution's safety office or

local regulations.

Step 3: Temporary On-Site Storage
Store the sealed and labeled waste containers in a designated, secure area that is:

Cool, dry, and well-ventilated.[1]
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Away from incompatible materials, particularly strong oxidizing agents.[1][3]

Protected from physical damage.[1]

Step 4: Final Disposal Methods
The final disposal of Probucol waste must be handled by qualified professionals. Do not

attempt on-site treatment unless equipped with a licensed and appropriate facility.

Method A: Licensed Hazardous Waste Contractor (Highly Recommended) The most reliable

and compliant method is to arrange for pickup by a certified hazardous waste management

company.[9] These contractors are equipped to handle transportation and disposal according

to all federal and state regulations.

Method B: High-Temperature Incineration If available, disposal via a licensed hazardous

waste incinerator is a suitable option.[1][5][6] This process destroys the chemical structure of

Probucol. This must be performed in a licensed apparatus, not by open burning.[1][10]

Method C: Licensed Landfill Burial in a specially licensed landfill permitted to accept

hazardous chemical waste is another potential option.[1] This is generally less preferred due

to the long-term environmental persistence of chemical waste.

Step 5: Spill Management and Disposal
In the event of a spill, follow these procedures:

Control Access: Alert personnel in the area and restrict access.[1]

Wear PPE: Don all required personal protective equipment before cleanup.

Containment: Prevent the spill from entering any drains or waterways.[1]

Cleanup:

For dry spills, use a dry cleanup procedure to avoid generating dust.[1] You may lightly

dampen the powder with water to prevent it from becoming airborne before sweeping.[1]

Use a vacuum cleaner only if it is fitted with a HEPA-type exhaust filter.[1]
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Collect all residues, sweepings, and contaminated absorbents.

Disposal: Place all cleanup materials into a sealed, labeled hazardous waste container for

disposal via the methods described in Step 4.[1][7]

Step 6: Documentation
Maintain accurate records of all Probucol waste generated and disposed of. This

documentation is often required for regulatory compliance and institutional safety audits.
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Probucol Disposal Workflow

On-Site Management

Final Disposal Pathways (Off-Site)

Probucol Waste Generated
(Unused chemical, contaminated labware, spill debris)

Step 1: Segregate as Hazardous Waste
(Separate from general trash)

Step 2: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Step 3: Contain & Label
(Sealable, compatible container labeled 'Hazardous Waste: Probucol')

Step 4: Temporary Secure Storage
(Cool, dry, ventilated area away from incompatibles)

Arrange for Professional Disposal

Option A:
Licensed Hazardous Waste Contractor

Recommended

Option B:
Permitted High-Temp Incineration

Option C:
Licensed Hazardous Waste Landfill

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Probucol waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1678242?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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